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Compound of Interest

Compound Name: Rezivertinib analogue 1

Cat. No.: B12395196 Get Quote

Essential Safety and Handling Guide for
Rezivertinib Analogue 1
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety, handling, and disposal information for

Rezivertinib analogue 1 (CAS No.: 2227103-37-7). While Rezivertinib analogue 1 is not

classified as a hazardous substance or mixture, adherence to standard laboratory safety

protocols is essential to ensure a safe working environment and maintain the integrity of your

research.[1]

Hazard Identification and First Aid
According to the Safety Data Sheet (SDS), Rezivertinib analogue 1 is not a hazardous

substance.[1] However, it is prudent to handle it as a potentially bioactive material. In case of

exposure, the following first aid measures should be taken:

Eye Contact: Immediately flush eyes with plenty of water, occasionally lifting the upper and

lower eyelids. Check for and remove any contact lenses. Continue to rinse for at least 10

minutes. Get medical attention if irritation occurs.[1]

Skin Contact: Flush contaminated skin with plenty of water. Remove contaminated clothing

and shoes. Get medical attention if symptoms occur.[1]
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Inhalation: Remove victim to fresh air and keep at rest in a position comfortable for

breathing. Get medical attention if symptoms occur.[1]

Ingestion: Wash out mouth with water. Do NOT induce vomiting. Get medical attention if

symptoms occur.[1]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is recommended when handling Rezivertinib analogue 1 to

minimize exposure risk.

Activity
Recommended Personal Protective

Equipment

Weighing and Aliquoting (Solid Form)

- Respirator: NIOSH-approved N95 or higher-

rated respirator. - Gloves: Two pairs of nitrile

gloves (double-gloving). - Eye Protection:

Chemical splash goggles. - Lab Coat: Dedicated

lab coat. - Ventilation: Certified chemical fume

hood or powder containment hood.

Solution Preparation and Handling

- Gloves: Two pairs of nitrile gloves. - Eye

Protection: Chemical splash goggles or face

shield. - Lab Coat: Standard laboratory coat. -

Ventilation: Chemical fume hood.

Cell Culture and In Vitro Assays

- Gloves: Nitrile gloves. - Eye Protection: Safety

glasses with side shields. - Lab Coat: Standard

laboratory coat. - Ventilation: Class II biological

safety cabinet.

Waste Disposal

- Gloves: Heavy-duty nitrile or butyl rubber

gloves. - Eye Protection: Chemical splash

goggles. - Lab Coat: Standard laboratory coat.

Operational and Handling Plan
1. Designated Area:
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All work with Rezivertinib analogue 1 should be conducted in a designated and clearly

marked area within the laboratory.

2. Compound Handling:

For handling the solid compound, it is recommended to centrifuge the vial before opening to

collect the powder at the bottom.

All manipulations of the solid compound and concentrated solutions must be performed in a

certified chemical fume hood.

Use dedicated spatulas and glassware. If not possible, thoroughly decontaminate equipment

after use.

3. Solution Preparation:

Stock solutions should be prepared according to the product datasheet.

Once prepared, aliquot the stock solution into single-use volumes and store at -20°C or

-80°C to avoid repeated freeze-thaw cycles.

4. Hand Washing:

Thoroughly wash hands with soap and water after handling the compound, even if gloves

were worn.
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Preparation

Handling

Experimentation

Disposal

Don PPE in designated area

Centrifuge vial of solid compound

Weigh solid in chemical fume hood

Prepare stock solution in fume hood

Transfer solid to solvent

Aliquot into single-use vials

Store at -20°C or -80°C

Thaw aliquot for use

Perform experiment in appropriate containment
(e.g., BSC for cell culture)

Collect all contaminated solid and liquid waste

After experiment completion

Label as 'Non-Hazardous Chemical Waste'

Dispose according to institutional guidelines

Click to download full resolution via product page

Workflow for handling Rezivertinib analogue 1.

Disposal Plan
Even though Rezivertinib analogue 1 is not classified as hazardous, proper disposal is crucial

to prevent environmental contamination.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b12395196?utm_src=pdf-body-img
https://www.benchchem.com/product/b12395196?utm_src=pdf-body
https://www.benchchem.com/product/b12395196?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12395196?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solid Waste: All disposable items that have come into contact with the compound (e.g.,

pipette tips, tubes, gloves) should be collected in a dedicated, sealed, and clearly labeled

waste container.

Liquid Waste: Unused solutions and contaminated media should be collected in a labeled,

leak-proof waste container. Do not pour down the drain unless permitted by your institution's

environmental health and safety office.

Container Disposal: Empty containers should be managed according to your institution's

guidelines for non-hazardous chemical waste. This may involve defacing the label before

disposal.

Labeling: All waste containers should be clearly labeled as "Non-Hazardous Chemical

Waste" and include the name of the compound.

Consult EHS: Always consult your institution's Environmental Health and Safety (EHS)

department for specific guidance on non-hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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